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Compound of Interest

Compound Name: N-succinimidyl bromoacetate

Cat. No.: B1680852 Get Quote

An In-depth Technical Guide to the Safe Handling of N-Succinimidyl Bromoacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Succinimidyl
Bromoacetate (CAS No. 42014-51-7), a chemical reagent commonly used in bioconjugation

and protein crosslinking. Adherence to these guidelines is critical to ensure personnel safety

and prevent hazardous incidents in the laboratory.

Chemical Identification and Properties
N-Succinimidyl bromoacetate, also known as bromoacetic acid N-hydroxysuccinimide ester,

is a white to off-white solid.[1][2] It is a heterobifunctional cross-linking reagent used for the

bromoacetylation of primary amine groups.[2][3]

Table 1: Chemical Identification
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Identifier Value

Chemical Name
Bromoacetic acid N-hydroxysuccinimide
ester[4]

Synonyms
N-Succinimidyl Bromoacetate, NHS-

Bromoacetate, N-(Bromoacetoxy)succinimide[5]

CAS Number 42014-51-7[1][4][5]

Molecular Formula C₆H₆BrNO₄[2][5]

Molecular Weight 236.02 g/mol [2][5]

| InChIKey | NKUZQMZWTZAPSN-UHFFFAOYSA-N[2][5] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White to off-white powder/solid[1][2]

Melting Point 115-116°C[2]

Solubility
Insoluble in water.[1] Soluble in acetone (25

mg/mL).[2]

| Stability | Stable under recommended storage conditions.[6] Moisture and light sensitive.[7] |

Hazard Identification and GHS Classification
N-Succinimidyl Bromoacetate is classified as a hazardous chemical. The primary hazards

are skin, eye, and respiratory irritation.[1][4][5][7]

Table 3: GHS Hazard Classification
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Classification Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin
irritation[1][4][5]

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation[1][4][5]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[1][4][5] |

GHS Label Elements:

Pictogram:

Signal Word:Warning[1][4][5]

Safe Handling and Storage Protocols
Proper handling and storage procedures are essential to minimize risk. This includes using the

chemical in a well-ventilated area and avoiding the formation of dust.[4][7]

Precautions for Safe Handling
Handle only in a well-ventilated place, preferably under a chemical fume hood.[4][8]

Avoid breathing dust, fumes, gas, mist, or vapors.[1][4]

Avoid contact with skin, eyes, and clothing.[4][7]

Wash hands and any exposed skin thoroughly after handling.[4][8]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

Conditions for Safe Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Recommended storage is in a freezer at -20°C.[2][3][7]
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The product is moisture and light sensitive; protect from exposure.[7]

Store locked up.[4][7]

Diagram 1: Hazard Mitigation Workflow
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Caption: Hazard Mitigation Workflow for Chemical Reagents.

Exposure Controls and Personal Protection
Engineering controls and Personal Protective Equipment (PPE) are critical for preventing

exposure.
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Engineering Controls: Ensure that eyewash stations and safety showers are close to the

workstation.[7] Use only outdoors or in a well-ventilated area, such as a chemical fume hood.

[4][8]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[4]

Skin Protection: Wear chemical-impermeable gloves and protective clothing to prevent skin

exposure.[4][8] Contaminated clothing should be removed immediately and washed before

reuse.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[4]

Diagram 2: Personal Protective Equipment (PPE) Protocol
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Caption: Protocol for Selecting and Using Personal Protective Equipment.

First-Aid Measures
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In case of exposure, immediate action is required.

Table 4: First-Aid Procedures

Exposure Route First-Aid Instructions

Inhalation

Move the victim into fresh air. If breathing
is difficult, give oxygen. If not breathing,
give artificial respiration and consult a
doctor immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical help.[4]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[4]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[4] |

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Avoid dust formation.[4] Avoid breathing vapors and contact with skin

and eyes.[4] Evacuate personnel to safe areas. Ensure adequate ventilation.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[4]

Methods for Containment and Cleaning Up: Collect the spill using spark-proof tools and

arrange for disposal.[4] Sweep up and shovel the material into suitable, closed containers for

disposal.[7] Avoid creating dust.[7]
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Diagram 3: Emergency Response for Spills
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Caption: Emergency Response Workflow for Chemical Spills.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Water spray is also acceptable.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[4]

Stability and Reactivity
Reactivity: No specific data available.

Chemical Stability: Stable under recommended storage conditions.[6]

Conditions to Avoid: Excess heat, dust formation, and exposure to moisture and light.[7]

Incompatible Materials: Strong oxidizing agents and strong acids.[7]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon monoxide, carbon dioxide, and nitrogen oxides.[7]

Toxicological and Ecological Information
Toxicological Information: Data on acute toxicity, carcinogenicity, and other specific

toxicological effects are largely unavailable.[4] The primary known effects are irritation to the

skin, eyes, and respiratory system.[7]

Ecological Information: Data on toxicity to fish, daphnia, algae, and microorganisms are not

available.[4] Discharge into the environment must be avoided.[4] Do not empty into drains.[9]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national hazardous

waste regulations.[4][7] Chemical waste generators must ensure complete and accurate

classification of the waste.[9]
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Experimental Protocols
Detailed experimental protocols for the determination of the toxicological and ecological

properties cited in safety data sheets are not publicly available in the reviewed sources. Safety

classifications are typically derived from data submitted to regulatory bodies like ECHA under

REACH regulations or determined by suppliers based on similar compounds.

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available safety data sheets. It is not a substitute for a comprehensive risk assessment

performed by qualified professionals. Always consult the most current Safety Data Sheet (SDS)

from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680852#n-succinimidyl-bromoacetate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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